Cas no 100872-69-3 (2-{[(pyridin-3-yl)methyl]carbamoyl}benzoic acid)

• Product name: 2-{[(pyridin-3-yl)methyl]carbamoyl}benzoic acid
• CAS No: 100872-69-3
• MF: C₁₄H₁₂N₂O₃
• MW: 256.257
• MDL: MFCD00030900
• CID: 3069318
• PubChem ID: 654317

2-{[(pyridin-3-yl)methyl]carbamoyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• N-Pyridin-3-ylmethyl-phthalamic acid
• 2-([(PYRIDIN-3-YLMETHYL) AMINO] CARBONYL) BENZOIC ACID
• 2-(pyridin-3-ylmethylcarbamoyl)benzoic acid
• Benzoic acid, 2-[[(3-pyridinylmethyl)amino]carbonyl]-
• 2-{[(pyridin-3-yl)methyl]carbamoyl}benzoic acid
• AKOS000301132
• CHEMBL1379269
• SMR000009743
• Oprea1_761515
• F0286-0433
• HMS2301I16
• MLS000068079
• Oprea1_478138
• SCHEMBL8432202
• 2-((Pyridin-3-ylmethyl)carbamoyl)benzoicacid
• 2-([(pyridin-3-ylmethyl) amino] carbonyl) benzoic acid
• CS-0364187
• 100872-69-3
• 2-((Pyridin-3-ylmethyl)carbamoyl)benzoic acid
• N-PYRIDIN-3-YLMETHYL-PHTHALAMIC ACID

• MDL： MFCD00030900
• Inchi： InChI=1S/C14H12N2O3/c17-13(16-9-10-4-3-7-15-8-10)11-5-1-2-6-12(11)14(18)19/h1-8H,9H2,(H,16,17)(H,18,19)
• InChI Key： QKTSHBZADBQZMY-UHFFFAOYSA-N
• SMILES： O=C(NCC1=CN=CC=C1)C2=CC=CC=C2C(O)=O

Computed Properties

• Exact Mass: 256.08479225Da
• Monoisotopic Mass: 256.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.3Ų

2-{[(pyridin-3-yl)methyl]carbamoyl}benzoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides